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Myricomplanoside Myricomplanoside
Brand Name: Vulcanchem
CAS No.: 123442-26-2
VCID: VC21340939
InChI: InChI=1S/C22H22O13/c1-32-11-2-7(21-19(30)17(28)14-9(25)4-8(24)5-10(14)33-21)3-12(15(11)26)34-22-20(31)18(29)16(27)13(6-23)35-22/h2-5,13,16,18,20,22-27,29-31H,6H2,1H3/t13-,16-,18+,20-,22-/m1/s1
SMILES: COC1=C(C(=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)OC4C(C(C(C(O4)CO)O)O)O)O
Molecular Formula: C22H22O13
Molecular Weight: 494.4 g/mol

Myricomplanoside

CAS No.: 123442-26-2

Cat. No.: VC21340939

Molecular Formula: C22H22O13

Molecular Weight: 494.4 g/mol

* For research use only. Not for human or veterinary use.

Myricomplanoside - 123442-26-2

CAS No. 123442-26-2
Molecular Formula C22H22O13
Molecular Weight 494.4 g/mol
IUPAC Name 3,5,7-trihydroxy-2-[4-hydroxy-3-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
Standard InChI InChI=1S/C22H22O13/c1-32-11-2-7(21-19(30)17(28)14-9(25)4-8(24)5-10(14)33-21)3-12(15(11)26)34-22-20(31)18(29)16(27)13(6-23)35-22/h2-5,13,16,18,20,22-27,29-31H,6H2,1H3/t13-,16-,18+,20-,22-/m1/s1
Standard InChI Key RUJHFBFKZCYVLZ-ROSPJSJWSA-N
Isomeric SMILES COC1=C(C(=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O
SMILES COC1=C(C(=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)OC4C(C(C(C(O4)CO)O)O)O)O
Canonical SMILES COC1=C(C(=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)OC4C(C(C(C(O4)CO)O)O)O)O

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